Cas no 869078-73-9 (2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate)

• Product Name: 2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate
• CAS No: 869078-73-9
• MF: C₁₈H₁₆O₇S
• MW: 376.380444526672
• CID: 6614159
• PubChem ID: 7243340
• Update Time: 2025-06-22

2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate
• NCGC00329183-01
• 2-methoxy-4-{[(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidene]methyl}phenyl methanesulfonate
• 869078-73-9
• AB01321715-02
• AKOS002254984
• F1860-0515
• [2-methoxy-4-[(Z)-(6-methoxy-3-oxo-1-benzofuran-2-ylidene)methyl]phenyl] methanesulfonate
• (Z)-2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate
• SR-01000017778-1
• SR-01000017778

• Inchi： 1S/C18H16O7S/c1-22-12-5-6-13-15(10-12)24-17(18(13)19)9-11-4-7-14(16(8-11)23-2)25-26(3,20)21/h4-10H,1-3H3/b17-9-
• InChI Key： HAKVZUDCSWDULO-MFOYZWKCSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=CC=1OC)/C=C1/C(C2C=CC(=CC=2O/1)OC)=O

Computed Properties

• Exact Mass: 376.06167402g/mol
• Monoisotopic Mass: 376.06167402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5Ų

Additional information on 2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate

Compound CAS No. 869078-73-9: 2-Methoxy-4-{(2Z)-6-Methoxy-3-Oxo-2,3-Dihydro-1-Benzofuran-2-Ylidenemethyl}Phenyl Methanesulfonate

The compound with CAS No. 869078-73-9, named 2-methoxy-4-{(2Z)-6-methoxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}phenyl methanesulfonate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzofuran moiety, a methanesulfonate group, and multiple methoxy substituents. The presence of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, agrochemicals, and advanced materials.

Benzofuran derivatives have been extensively studied due to their unique electronic properties and biological activities. The benzofuran core in this compound is further substituted with a methoxy group at the 6-position and an oxo group at the 3-position, creating a highly conjugated system that enhances its stability and reactivity. The methanesulfonate group, attached to the phenyl ring via a methylene bridge, introduces additional electronic effects and solubility characteristics that are critical for its application in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving Stille coupling, Suzuki-Miyaura coupling, and oxidative cyclization reactions. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency. The use of transition metal catalysts has significantly improved the yield and scalability of these reactions, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promising results in antimicrobial assays, where it exhibits potent activity against a range of bacterial and fungal pathogens. Its ability to inhibit key enzymes involved in bacterial cell wall synthesis has been attributed to the synergistic effects of its functional groups. Additionally, preliminary studies suggest that this compound may have potential as a lead molecule in the development of novel antibiotics, addressing the growing concern of antibiotic resistance.

The methoxy groups present in this compound play a crucial role in modulating its pharmacokinetic properties. These groups enhance the molecule's lipophilicity, improving its absorption and bioavailability when administered orally. Furthermore, the benzofuran moiety contributes to the compound's ability to penetrate cellular membranes, making it an attractive candidate for targeted drug delivery systems.

From an environmental perspective, researchers have investigated the biodegradability of this compound under various conditions. Results indicate that it undergoes rapid degradation in aerobic environments, minimizing its ecological footprint. This property is particularly important for its application in agrochemicals, where environmental safety is a critical consideration.

In conclusion, CAS No. 869078-73-9 represents a cutting-edge compound with multifaceted applications across diverse industries. Its unique structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.